Cas no 30797-06-9 (Methanimidamide,N'-[4-(hydroxymethyl)-1,3-diphenyl-1H-pyrazol-5-yl]-N,N-dimethyl-)
30797-06-9 structure
Product Name:Methanimidamide,N'-[4-(hydroxymethyl)-1,3-diphenyl-1H-pyrazol-5-yl]-N,N-dimethyl-
CAS No:30797-06-9
MF:C19H20N4O
MW:320.388303756714
CID:317864
PubChem ID:9554540
Update Time:2025-04-19
Methanimidamide,N'-[4-(hydroxymethyl)-1,3-diphenyl-1H-pyrazol-5-yl]-N,N-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- Methanimidamide,N'-[4-(hydroxymethyl)-1,3-diphenyl-1H-pyrazol-5-yl]-N,N-dimethyl-
- 4-Hydroxybutanoic acid 2-(1-methylethyl)hydrazide
- AC1L56OA
- Butanoic acid, 4-hydroxy-, 2-(1-methylethyl)hydrazide
- Butyric acid, 4-hydroxy-, 2-isopropylhydrazide
- LS-46327
- N-(4-Hydroxy-butyryl)-N'-isopropyl-hydrazin
- N'-(4-hydroxymethyl-2,5-diphenyl-2H-pyrazol-3-yl)-N,N-dimethyl-formamidine
- PC 614
- NSC-153517
- NSC153517
- 30797-06-9
-
- Inchi: 1S/C19H20N4O/c1-22(2)14-20-19-17(13-24)18(15-9-5-3-6-10-15)21-23(19)16-11-7-4-8-12-16/h3-12,14,24H,13H2,1-2H3/b20-14+
- InChI Key: LRAVNLMEPICHJE-XSFVSMFZSA-N
- SMILES: OCC1=C(/N=C/N(C)C)N(C2C=CC=CC=2)N=C1C1C=CC=CC=1
Computed Properties
- Exact Mass: 320.16371127g/mol
- Monoisotopic Mass: 320.16371127g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 53.6Ų
Methanimidamide,N'-[4-(hydroxymethyl)-1,3-diphenyl-1H-pyrazol-5-yl]-N,N-dimethyl- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
30797-06-9 (Methanimidamide,N'-[4-(hydroxymethyl)-1,3-diphenyl-1H-pyrazol-5-yl]-N,N-dimethyl-) Related Products
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